Cas no 119910-45-1 (2-Bromo-1H-indole-3-carbaldehyde)

• Product Name: 2-Bromo-1H-indole-3-carbaldehyde
• CAS No: 119910-45-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD18449874
• CID: 1028691
• PubChem ID: 360191
• Update Time: 2025-05-21

2-Bromo-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-indole-3-carbaldehyde
• 2-Bromoindole-3-carbaldehyde
• 3-Formyl-2-bromoindole
• NSC 622163
• 2-Bromo-1H-indole-3-carboxaldehyde
• W10804
• SCHEMBL686478
• AKOS005215905
• MFCD18449874
• DTXSID70326926
• NSC-622163
• Gbetagamma Modulator I, M119
• NSC622163
• CHEBI:179580
• WIRLVLFYTTULCM-UHFFFAOYSA-N
• NCI60_006454
• CHEMBL2005415
• CS-0037200
• 119910-45-1
• 1H-Indole-3-carboxaldehyde, 2-bromo-
• GD87MMC686
• SY123762
• AS-61035
• 2-Bromo-3-formylindole
• 2-Bromanyl-1H-indole-3-carbaldehyde
• 2-bromo-3-formylindol

• MDL： MFCD18449874
• Inchi： 1S/C9H6BrNO/c10-9-7(5-12)6-3-1-2-4-8(6)11-9/h1-5,11H
• InChI Key： WIRLVLFYTTULCM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 222.96328
• Monoisotopic Mass: 222.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.727±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230 ºC (ethanol water )
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-Bromo-1H-indole-3-carbaldehyde

Recent Advances in the Study of 2-Bromo-1H-indole-3-carbaldehyde (CAS: 119910-45-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-1H-indole-3-carbaldehyde (CAS: 119910-45-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting cancer, inflammation, and infectious diseases. Recent studies have highlighted its versatility as a building block in organic synthesis and its potential applications in drug discovery. This research brief consolidates the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-1H-indole-3-carbaldehyde as a precursor for the synthesis of novel indole-based kinase inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to derivatize the compound, yielding a library of molecules with potent inhibitory activity against tyrosine kinases implicated in cancer progression. The study emphasized the compound's role in facilitating rapid structure-activity relationship (SAR) exploration due to its reactive bromo and aldehyde functional groups.

In the field of antimicrobial research, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the development of indole-3-carbaldehyde derivatives exhibiting broad-spectrum antibacterial activity. The researchers modified 2-Bromo-1H-indole-3-carbaldehyde at multiple positions, creating compounds that showed promising activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. Molecular docking studies suggested that these derivatives interfere with bacterial cell wall biosynthesis, providing a potential new mechanism for combating antibiotic resistance.

The compound's utility in material science has also been explored. A 2024 study in ACS Applied Materials & Interfaces described the incorporation of 2-Bromo-1H-indole-3-carbaldehyde into conjugated polymers for organic electronic applications. The bromo substituent enabled precise control over polymer architecture through controlled polymerization techniques, while the aldehyde group served as an anchor for subsequent functionalization with electron-accepting moieties. The resulting materials exhibited excellent charge transport properties, suggesting potential applications in organic photovoltaics and biosensors.

From a synthetic chemistry perspective, recent advances in metal-free C-H functionalization have expanded the utility of 2-Bromo-1H-indole-3-carbaldehyde. A 2023 Organic Letters publication detailed a photoredox-catalyzed method for direct arylation at the C2 position of the indole ring, bypassing the need for traditional transition metal catalysts. This green chemistry approach significantly improves the sustainability profile of indole derivative synthesis while maintaining high yields and selectivity.

Ongoing research continues to explore the biological activities of 2-Bromo-1H-indole-3-carbaldehyde derivatives. Preliminary results from a 2024 study suggest that certain analogs exhibit dual activity as both anti-inflammatory agents and neuroprotective compounds, potentially offering new therapeutic approaches for neurodegenerative diseases. The molecular mechanisms underlying these effects appear to involve modulation of the Nrf2-ARE pathway and inhibition of pro-inflammatory cytokine production.

In conclusion, 2-Bromo-1H-indole-3-carbaldehyde (CAS: 119910-45-1) remains a valuable scaffold in chemical biology and pharmaceutical research. Its versatile reactivity profile enables diverse structural modifications, while its derivatives demonstrate promising biological activities across multiple therapeutic areas. Future research directions may focus on developing more efficient synthetic routes, exploring novel biological targets, and optimizing the pharmacokinetic properties of lead compounds derived from this important intermediate.